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Compound of Interest

Compound Name: Disodium 4-chlorophthalate

Cat. No.: B15187737 Get Quote

A thorough review of publicly available scientific literature and patent databases reveals no

documented applications of disodium 4-chlorophthalate as a catalyst in organic reactions.

While the compound and its parent acid, 4-chlorophthalic acid, are referenced as chemical

intermediates in the synthesis of various materials, their role is consistently that of a reactant or

building block, rather than a catalyst.

The primary applications of 4-chlorophthalic acid and its salts are in the production of:

Pigments and Dyes: Serving as a precursor for more complex dye molecules.

Polymers: Used in the synthesis of high-performance polymers like polyimides, which are

valued for their thermal stability.

Pharmaceuticals: Incorporated as a structural component in the synthesis of various active

pharmaceutical ingredients (APIs), including antimicrobial, anti-inflammatory, and anticancer

agents.[1]

Synthesis of 4-Chlorophthalic Acid and its Salts
The synthesis of 4-chlorophthalic acid and its monosodium salt is well-documented. Common

methods involve the chlorination of phthalic anhydride or phthalic acid. For instance, one

patented method describes the chlorination of an alkaline solution of phthalic acid with chlorine

to produce the monosodium salt of 4-chlorophthalic acid.[2] Another approach utilizes a phase
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transfer catalyst, such as tetrabutylammonium chloride, to improve the conversion rate during

the chlorination of phthalic anhydride to its monosodium salt.[3]

A general workflow for the synthesis of 4-chlorophthalic acid is depicted below:
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General synthesis pathway for disodium 4-chlorophthalate.
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Conclusion
Based on the available data, there is no evidence to support the use of disodium 4-
chlorophthalate as a catalyst in organic reactions. Researchers and drug development

professionals should be aware that its primary utility lies in its role as a precursor and building

block in the synthesis of other molecules. The information provided herein is for informational

purposes and highlights the current state of knowledge regarding this compound. Should future

research uncover catalytic applications, this document will be updated accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15187737?utm_src=pdf-body
https://www.benchchem.com/product/b15187737?utm_src=pdf-body
https://www.benchchem.com/product/b15187737?utm_src=pdf-custom-synthesis
https://en.zcpc.net/News_details_1/1926856009161547776.html
https://en.zcpc.net/News_details_1/1926856009161547776.html
https://patents.google.com/patent/DD245430A1/en
https://patents.google.com/patent/DD245430A1/en
https://eureka.patsnap.com/patent-CN114621078A
https://eureka.patsnap.com/patent-CN114621078A
https://www.benchchem.com/product/b15187737#disodium-4-chlorophthalate-as-a-catalyst-in-organic-reactions
https://www.benchchem.com/product/b15187737#disodium-4-chlorophthalate-as-a-catalyst-in-organic-reactions
https://www.benchchem.com/product/b15187737#disodium-4-chlorophthalate-as-a-catalyst-in-organic-reactions
https://www.benchchem.com/product/b15187737#disodium-4-chlorophthalate-as-a-catalyst-in-organic-reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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